Cas no 120-03-6 (2-(4-methylphenyl)-1H-1,3-benzodiazole)

2-(4-methylphenyl)-1H-1,3-benzodiazole structure
120-03-6 structure
Product Name:2-(4-methylphenyl)-1H-1,3-benzodiazole
CAS No:120-03-6
MF:C14H12N2
MW:208.258482933044
MDL:MFCD00209485
CID:205023
PubChem ID:725982
Update Time:2025-04-19

2-(4-methylphenyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(p-Tolyl)-1H-benzo[d]imidazole
    • 2-(4-Methylphenyl)benzimidazole
    • 1H-Benzimidazole,2-(4-methylphenyl)-
    • 2-(4-METHYLPHENYL)-1H-BENZIMIDAZOLE
    • AKOS BB-7917
    • AURORA KA-3762
    • ASISCHEM B65081
    • OTAVA-BB 1056465
    • IFLAB-BB F1558-0186
    • 2-p-Tolyl-1H-benzoimidazole
    • 2-P-TOLYL-1H-BENZO[D]IMIDAZOLE
    • 1H-BenziMidazole, 2-(4-Methylphenyl)-BenziMidazole
    • 6023012
    • ZERENEX E
    • ZERENEX E/6023012
    • 2-(4-methylphenyl)-1H-1,3-benzodiazole
    • Z50129935
    • VS-00521
    • HMS1429H15
    • BB 0219543
    • CCG-15107
    • 1h-benzimidazole, 2-(4-methylphenyl)-
    • MFCD00209485
    • SR-01000389453-1
    • IFLab1_006153
    • F1558-0186
    • BRD-K25779508-001-01-0
    • DTXSID70352407
    • CHEMBL2283280
    • YJSWQFYMPODDTQ-UHFFFAOYSA-N
    • 120-03-6
    • 2-pTolyl-1h-benzoimidazole
    • AKOS000275500
    • CBDivE_012412
    • 2-(p-Tolyl)-1H-benzimidazole
    • SCHEMBL2242203
    • SR-01000389453
    • NS00004995
    • BBL000250
    • STK174450
    • MDL： MFCD00209485
    • Inchi： 1S/C14H12N2/c1-10-6-8-11(9-7-10)14-15-12-4-2-3-5-13(12)16-14/h2-9H,1H3,(H,15,16)
    • InChI Key： YJSWQFYMPODDTQ-UHFFFAOYSA-N
    • SMILES： N1C2C=CC=CC=2N=C1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 208.10000
  • Monoisotopic Mass: 208.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 28.7A^2

Experimental Properties

  • Density: 1.178
  • Melting Point: 265-269℃
  • Boiling Point: 402.3°Cat760mmHg
  • Flash Point: 210.1°C
  • Refractive Index: 1.67
  • PSA: 28.68000
  • LogP: 3.53830

2-(4-methylphenyl)-1H-1,3-benzodiazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-methylphenyl)-1H-1,3-benzodiazole Pricemore >>

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